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Compound of Interest

Compound Name: Trinitroaniline

Cat. No.: B13749157

An In-depth Technical Guide to Trinitroaniline
(TNA)

This guide provides a comprehensive overview of Trinitroaniline (TNA), a nitroaromatic
compound of significant interest to researchers in chemistry and materials science. This
document details its chemical identity, physicochemical properties, synthesis protocols, and
analytical procedures, tailored for a scientific audience.

Core Chemical Identifiers

Trinitroaniline primarily refers to the 2,4,6-isomer, also known as Picramide. However, other
isomers exist, each with a distinct Chemical Abstracts Service (CAS) number.

Molecular Weight (

Isomer CAS Number Molecular Formula

g/mol )
2,4,6-Trinitroaniline 489-98-5[1][2][3][4] CeHaN4Os 228.12[1][2][3][41[5]
2,3,4-Trinitroaniline 26952-42-1[6][7] CeHaN4Os 228.12[6][7]

Physicochemical and Explosive Properties of 2,4,6-
Trinitroaniline
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The properties of 2,4,6-Trinitroaniline are summarized below. Its appearance can vary from
yellow to orange to red, depending on its purity.[1]

Property Value

Appearance Yellow, orange, or red crystalline solid[5]
Density 1.762 g/cm3[5]

Melting Point 188 °C (370 °F; 461 K)[1]

Boiling Point Explodes before boiling[1]

Water Solubility Insoluble[1]

Detonation Velocity 7,300 m/s[1]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 2,4,6-Trinitroaniline are crucial for
reproducible research.

Synthesis of 2,4,6-Trinitroaniline from Picric Acid

One common laboratory method for the synthesis of 2,4,6-Trinitroaniline involves the
amination of picric acid.

Materials:

Picric acid (2,4,6-Trinitrophenol)

Diammonium hydrogen phosphate

Sulfolane (anhydrous)

Deionized water

Procedure:
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e In a glass-lined stainless steel reactor, combine 10.0 g (43.8 mmol) of picric acid, 11.6 g
(87.6 mmol) of diammonium hydrogen phosphate, and 40 ml of dry sulfolane to create a
reaction slurry.

o Seal the reactor and stir the slurry while heating from 25°C to 175°C over a period of 2
hours.

e Maintain the reaction temperature at 175°C and continue stirring for an additional 20 hours.
 After cooling the reaction mixture to room temperature, add 400 ml of water.
e Collect the insoluble product by filtration.

e Wash the collected solid with water and dry to yield 2,4,6-Trinitroaniline.[6]

Purity Assessment by High-Performance Liquid
Chromatography (HPLC)

HPLC is a standard technique for determining the purity of TNA and separating it from potential
impurities.

Equipment and Reagents:

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Acetonitrile (HPLC grade)

2.,4,6-Trinitroaniline reference standard

Water (deionized)
Procedure:

o Standard Preparation: Accurately weigh approximately 10 mg of the 2,4,6-Trinitroaniline
reference standard and dissolve it in 100 mL of acetonitrile to achieve a concentration of
about 100 pg/mL.
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o Sample Preparation: Prepare the TNA sample to be tested in the same manner as the
standard solution.

o Chromatographic Conditions:

o

Column: C18 reverse-phase column

[¢]

Mobile Phase: A suitable gradient of acetonitrile and water

o

Flow Rate: Typically 1.0 mL/min

[e]

Detection: UV detection at an appropriate wavelength for TNA
e Analysis: Inject equal volumes of the standard and sample solutions into the HPLC system.

o Data Interpretation: Compare the retention time of the peak in the sample chromatogram
with that of the standard. The purity of the sample can be quantified by comparing the peak
area of the analyte to the total area of all peaks.

Visualization of Key Processes

Diagrams illustrating the synthesis and analytical workflows provide a clear visual
representation of the experimental procedures.
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Caption: Synthesis workflow for 2,4,6-Trinitroaniline from picric acid.

Click to download full resolution via product page

-

Cool to Room Temp

Purification

Quench with Water

Filter and Wash

Dry Product 2,4,6-Trinitroaniline

© 2025 BenchChem. All rights reserved.

5/8

Tech Support


https://www.benchchem.com/product/b13749157?utm_src=pdf-body-img
https://www.benchchem.com/product/b13749157?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13749157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Sample & Standard Preparation

HPLC 4

Separation on

UV De

Analysis

Inject into HPLC

C18 Column

tection

Data A

Generate Ch

Compare Ret

nalysis

Quantify Purity

romatogram

ention Times

Purity Report

Click to download full resolution via product page

Caption: Workflow for purity assessment of TNA by HPLC.
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Applications in Research

While historically used as an explosive, recent research has explored the use of TNA
derivatives as potential therapeutic agents. Studies have investigated the synthesis and
biological evaluation of 2,4,6-trinitroaniline derivatives as potent antitumor agents, showing
activity in various cancer cell models.[3][7] These compounds have been shown to induce
apoptosis and inhibit metastatic activity in hepatoma cells.[3][7]

Safety and Handling

Trinitroaniline is a high explosive and should be handled with extreme caution.[1] It is
sensitive to heat and shock. Chronic exposure may lead to adverse health effects, including
weight loss and potential liver damage.[8] Appropriate personal protective equipment and
handling procedures are mandatory when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13749157#trinitroaniline-tna-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b13749157#trinitroaniline-tna-cas-number-and-molecular-weight
https://www.benchchem.com/product/b13749157#trinitroaniline-tna-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13749157?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13749157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

